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Compound of Interest

Compound Name: Acetyl-PHF6 amide TFA

Cat. No.: B6295714 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Acetyl-PHF6 amide
TFA, a tau-derived hexapeptide crucial for research into neurodegenerative diseases,

particularly Alzheimer's disease. Due to its nature as a peptide salt containing Trifluoroacetic

Acid (TFA), specific precautions are necessary to ensure laboratory safety and experimental

integrity.

Chemical and Physical Properties
Acetyl-PHF6 amide TFA is a synthetic peptide with the sequence Ac-Val-Gln-Ile-Val-Tyr-Lys-

NH2. The trifluoroacetate salt form is common due to its use in peptide synthesis and

purification.
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Property Data

Molecular Formula C40H64F3N9O11

Molecular Weight 903.99 g/mol

Appearance White to off-white solid powder

Solubility
Soluble in DMSO (67.5 mg/mL with sonication)

[1][2]

Storage (Powder)
-20°C for up to 3 years. Keep away from

moisture.[2]

Storage (In Solvent) -80°C for up to 1 year.[2]

Hazard Identification and Safety Precautions
The primary hazards associated with Acetyl-PHF6 amide TFA stem from the trifluoroacetic

acid component, which is corrosive. Direct contact can cause severe skin burns and eye

damage. Inhalation of the powder or aerosols can irritate the respiratory tract.

GHS Hazard Classification (Anticipated)
While a specific GHS classification for Acetyl-PHF6 amide TFA is not readily available, based

on its composition, the following hazards should be assumed:

Hazard Class Category

Skin Corrosion/Irritation 1A - 1C

Serious Eye Damage/Eye Irritation 1

Specific Target Organ Toxicity (Single Exposure)

- Respiratory Tract Irritation
3

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling Acetyl-PHF6 amide TFA to

prevent exposure.
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene, or butyl

rubber). Double gloving is

recommended.

To prevent skin contact with

the corrosive TFA component.

Eye and Face Protection

ANSI-approved chemical

splash goggles. A face shield

should be worn when there is

a significant splash hazard.

To protect the eyes and face

from splashes, which can

cause severe burns.

Body Protection

A fully buttoned lab coat, long

pants, and closed-toed shoes

are mandatory. A chemical-

resistant apron may be

necessary for larger quantities.

To protect the skin from

accidental spills and

contamination.

Respiratory Protection

Work in a certified chemical

fume hood. If this is not

possible, a NIOSH-approved

respirator with an appropriate

cartridge for organic acid

vapors should be used.

To prevent inhalation of the

powder or aerosols, which can

cause respiratory irritation.

Handling and Storage Procedures
Proper handling and storage are critical to maintain the integrity of the peptide and ensure the

safety of laboratory personnel.

General Handling
Work in a designated area: All work with Acetyl-PHF6 amide TFA should be conducted in a

well-ventilated chemical fume hood.

Avoid dust formation: Handle the solid powder carefully to avoid creating dust.

Use appropriate tools: Use spatulas and other equipment made of materials resistant to

corrosive chemicals.
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Weighing: Weigh the compound in a fume hood or a ventilated balance enclosure.

Solution Preparation: When dissolving the peptide, add the solvent slowly to the solid. If

using DMSO, sonication may be required to achieve full dissolution.[1][2]

Avoid Incompatibilities: Keep away from strong bases, oxidizing agents, and metals.

Hygiene: Wash hands thoroughly after handling, even if gloves were worn.

Storage
Container: Keep the container tightly sealed to prevent moisture absorption.

Temperature: Store the solid powder at -20°C for long-term storage.[2] For solutions in

DMSO, store at -80°C.[2]

Location: Store in a dry, well-ventilated area away from incompatible materials.

First Aid Measures
In case of exposure, immediate action is crucial.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.abmole.com/products/acetyl-phf6-amide-tfa.html
https://www.targetmol.com/compound/Acetyl-PHF6%20amide%28TFA%29%20%28878663-43-5%20free%20base%29
https://www.targetmol.com/compound/Acetyl-PHF6%20amide%28TFA%29%20%28878663-43-5%20free%20base%29
https://www.targetmol.com/compound/Acetyl-PHF6%20amide%28TFA%29%20%28878663-43-5%20free%20base%29
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6295714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately flush the skin with copious amounts

of water for at least 15 minutes while removing

contaminated clothing and shoes. Seek

immediate medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do not induce vomiting. If the person is

conscious, rinse their mouth with water and give

them 1-2 glasses of water to drink. Never give

anything by mouth to an unconscious person.

Seek immediate medical attention.

Accidental Release Measures
Spill Cleanup

Small Spills (Solid):

Wear appropriate PPE.

Gently sweep up the solid material, avoiding dust generation.

Place the material into a suitable, labeled container for hazardous waste disposal.

Clean the spill area with a suitable decontamination solution (e.g., a mild sodium

bicarbonate solution) and then wipe with a damp cloth.

Large Spills:
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Evacuate the area immediately.

Alert others and contact the appropriate emergency response team.

Ensure the area is well-ventilated.

Do not attempt to clean up a large spill without proper training and equipment.

Waste Disposal
Dispose of Acetyl-PHF6 amide TFA and any contaminated materials as hazardous chemical

waste in accordance with local, state, and federal regulations. Do not dispose of it down the

drain.

Experimental Protocols and Considerations
Protocol for Preparing a Stock Solution

Equilibrate the vial of Acetyl-PHF6 amide TFA to room temperature before opening to

prevent condensation.

In a chemical fume hood, weigh the desired amount of the peptide into a sterile, conical tube.

Add the appropriate volume of sterile DMSO to achieve the desired concentration (e.g., for a

10 mM stock solution, add the appropriate volume of DMSO to your weighed peptide).

Cap the tube and vortex briefly.

If the peptide does not fully dissolve, sonicate the solution in a water bath until it becomes

clear.[1][2]

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -80°C.

Experimental Workflow: In Vitro Tau Aggregation Assay
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The following diagram illustrates a typical workflow for an in vitro aggregation assay using

Acetyl-PHF6 amide TFA.
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Caption: Workflow for in vitro tau aggregation assay.

Biological Context: Role in Tau Aggregation
Acetyl-PHF6 amide, derived from the third microtubule-binding repeat of the tau protein, is a

critical component in the formation of paired helical filaments (PHFs), which are hallmarks of

Alzheimer's disease.[3] The acetylation of the N-terminus and amidation of the C-terminus of

the PHF6 peptide significantly enhance its propensity to aggregate into β-sheet-rich fibrils.[4][5]

The following diagram illustrates the proposed pathway of tau aggregation initiated by the

PHF6 peptide.
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Caption: PHF6-mediated tau aggregation pathway.

This guide is intended to provide comprehensive safety and handling information for Acetyl-
PHF6 amide TFA. Always consult your institution's safety guidelines and the most up-to-date

Safety Data Sheet before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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